Cas no 106144-19-8 (1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)-)
106144-19-8 structure
Product Name:1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)-
CAS No:106144-19-8
MF:C12H12N2O
MW:200.236482620239
CID:1179909
PubChem ID:13750429
Update Time:2025-04-20
1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)-
- 4-[(2-methylpropan-2-yl)oxy]benzene-1,2-dicarbonitrile
- SCHEMBL22847930
- 106144-19-8
- DTXSID10548362
- 4-tert-Butoxybenzene-1,2-dicarbonitrile
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- Inchi: 1S/C12H12N2O/c1-12(2,3)15-11-5-4-9(7-13)10(6-11)8-14/h4-6H,1-3H3
- InChI Key: XXEYKQNKBBPYGF-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#N)=C(C#N)C=1)C(C)(C)C
Computed Properties
- Exact Mass: 200.09506
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.81
1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
106144-19-8 (1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)-) Related Products
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